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Foundational Information on CDC-801

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Cdc-801

CAS No.: 192819-27-5

Cat. No.: S006987

The table below summarizes the core chemical and pharmacological data available for CDC-801 from the

DrugBank database [1].

Property Category Details

General Name CDC-801 (Also known as CC-1088) [1]

Status Investigational (Previously studied in clinical trials for leukemia and
myelodysplastic syndrome) [1]

Chemical Formula  C23H24N20s [1]

Molecular Weight 408.454 g/mol (Average); 408.168521881 g/mol (Monoisotopic) [1]

Mechanism of Inhibitor of Phosphodiesterase 4 (PDE4) enzymes, specifically PDE4A, PDE4B,
Action and PDE4D [1]
IUPAC Name 3-[3-(cyclopentyloxy)-4-methoxyphenyl]-3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-

yl)propanamide [1]

Mechanism of Action and Signaling Pathway

CDC-801 is characterized as a small molecule inhibitor targeting specific phosphodiesterase 4 (PDE4)

enzyme subtypes [1]. The following diagram illustrates the core signaling pathway it is expected to
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influence.

(CAMP (Second Messenger))

Click to download full resolution via product page

The diagram shows CDC-801 inhibits PDE4 enzymes, preventing cAMP hydrolysis [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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